Cas no 337-16-6 (methyl 3,3,3-trifluoro-2-hydroxy-2-methylpropanoate)

• Product Name: methyl 3,3,3-trifluoro-2-hydroxy-2-methylpropanoate
• CAS No: 337-16-6
• MF: C₅H₇F₃O₃
• MW: 172.102492570877
• CID: 1459576
• PubChem ID: 13384224
• Update Time: 2025-08-05

methyl 3,3,3-trifluoro-2-hydroxy-2-methylpropanoate Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 3,3,3-trifluoro-2-hydroxy-2-methyl-, methyl ester
• methyl 3,3,3-trifluoro-2-hydroxy-2-methylpropanoate
• SCHEMBL361851
• DTXSID60538990
• 3,3,3-trifluoro-2-hydroxy-2-methyl-propionic acid methyl ester
• EN300-1167097
• Methyl(S)-3,3,3-trifluoro-2-hydroxy-2-methylpropanoate
• AKOS026736785
• CS-0227555
• 337-16-6
• (+/-)-methyl 2-hydroxy-2-trifluoromethylpropionate

• Inchi： 1S/C5H7F3O3/c1-4(10,3(9)11-2)5(6,7)8/h10H,1-2H3
• InChI Key： JQIVIJNGOXXHPV-UHFFFAOYSA-N
• SMILES： FC(C(C(=O)OC)(C)O)(F)F

Computed Properties

• Exact Mass: 172.03472857g/mol
• Monoisotopic Mass: 172.03472857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Tertiary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Tertiary alcohols